Cas no 6936-83-0 (1-(4-bromophenyl)-3-hexadecylurea)

• Product Name: 1-(4-bromophenyl)-3-hexadecylurea
• CAS No: 6936-83-0
• MF: C₂₃H₃₉BrN₂O
• MW: 439.472565889359
• CID: 1732865
• PubChem ID: 237203
• Update Time: 2025-04-21

1-(4-bromophenyl)-3-hexadecylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-hexadecylurea
• NSC40508
• AC1L5YAH
• AC1Q268D
• CTK5C9522
• KST-1B8732
• AR-1B1764
• NSC-40508
• AG-K-32594
• DTXSID10285109
• 6936-83-0

• Inchi： 1S/C23H39BrN2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-25-23(27)26-22-18-16-21(24)17-19-22/h16-19H,2-15,20H2,1H3,(H2,25,26,27)
• InChI Key： ADPVZPFBFNBZSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(NCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 438.225
• Monoisotopic Mass: 438.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 494.4°C at 760 mmHg
• Flash Point: 252.8°C
• Refractive Index: 1.526